Cas no 1896483-98-9 (1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile)

• Product Name: 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile
• CAS No: 1896483-98-9
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 5790803
• PubChem ID: 116963542
• Update Time: 2025-06-09

1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1896483-98-9
• EN300-1813059
• 1-(3-methylthiophen-2-yl)cyclobutane-1-carbonitrile
• 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile

• Inchi： 1S/C10H11NS/c1-8-3-6-12-9(8)10(7-11)4-2-5-10/h3,6H,2,4-5H2,1H3
• InChI Key： LGRODQDRNQSOJI-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1C1(C#N)CCC1

Computed Properties

• Exact Mass: 177.06122053g/mol
• Monoisotopic Mass: 177.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52Ų

Additional information on 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile

Introduction to 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile (CAS No. 1896483-98-9)

1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile, identified by the chemical identifier CAS No. 1896483-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the class of heterocyclic derivatives, featuring a cyclobutane core fused with a thiophene ring, and is further functionalized by a nitrile group at the 1-position. The presence of the 3-methylthiophen-2-yl substituent introduces unique electronic and steric properties, making it a valuable scaffold for designing novel molecules with potential applications in drug discovery and advanced material synthesis.

The structural motif of 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile combines the rigidity of the cyclobutane ring with the aromaticity and sulfur-rich environment of the thiophene ring. This structural feature is particularly intriguing because it allows for tunable electronic properties, which can be exploited in various chemical transformations. The nitrile group at the 1-position of the cyclobutane ring serves as a versatile handle for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities.

In recent years, there has been growing interest in thiophene-based heterocycles due to their wide range of biological activities and their role as key components in pharmaceuticals and agrochemicals. The compound 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile is no exception, as it has been investigated for its potential as an intermediate in the synthesis of bioactive molecules. Specifically, researchers have explored its utility in developing novel therapeutic agents targeting various diseases, including neurological disorders and infectious diseases.

One of the most compelling aspects of 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile is its ability to serve as a building block for constructing more complex scaffolds through cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of diverse substituents at specific positions on the molecule, enabling fine-tuning of its pharmacological properties. For instance, studies have demonstrated that derivatives of this compound exhibit inhibitory activity against certain enzymes implicated in cancer progression, making them promising candidates for further development.

The nitrile group in 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile also plays a crucial role in modulating the reactivity and selectivity of chemical transformations. Nitriles are well-known for their ability to participate in various reactions, including nucleophilic additions, cyclizations, and reductions, which can be harnessed to synthesize complex molecular architectures. This versatility makes it an attractive moiety for medicinal chemists seeking to develop new drug candidates.

Recent advancements in computational chemistry have further enhanced our understanding of how 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile behaves in different chemical environments. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on its surroundings, which can influence its interactions with biological targets. These insights have guided the design of more effective derivatives by predicting how changes in structure will affect binding affinity and selectivity.

In addition to its pharmaceutical applications, 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and field-effect transistors (OFETs), where its ability to facilitate charge transport is highly desirable.

The synthesis of 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile involves multi-step organic transformations that highlight its synthetic utility. One common approach involves the reaction of 3-methylthiophene with cyclopropylmagnesium bromide followed by hydrolysis and subsequent cyanation. This route exemplifies the compound's role as a versatile intermediate that can be accessed through well-established synthetic methodologies.

The biological activity of derivatives of 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile has been extensively studied in recent years. Notably, researchers have found that certain analogs exhibit significant inhibitory effects on enzymes such as carbonic anhydrase and monoamine oxidase (MAO). These enzymes are involved in various physiological processes, making them attractive targets for drug development. For example, inhibitors of carbonic anhydrase have been used to treat conditions like glaucoma and altitude sickness, while MAO inhibitors are employed in managing depression.

The structural features of 1-(3-Methylthiophen-2-yl)cyclobutane-1-carbonitrile also contribute to its potential as an intermediate in agrochemical applications. Thiophene derivatives are known for their herbicidal and fungicidal properties, and modifications to this core structure can enhance these effects while minimizing environmental impact. By leveraging computational tools to predict biological activity, chemists can design derivatives that are both effective and sustainable.

In conclusion, 1-(3-Methylthiophen - 2 - yl) - cyclobutanecarbonitrile (CAS No . 1896483 - 98 - 9) represents a fascinating compound with diverse applications across pharmaceuticals and materials science . Its unique structural features , coupled with its synthetic versatility , make it an invaluable scaffold for designing novel molecules with tailored properties . As research continues to uncover new ways to exploit its potential , this compound is poised to play an increasingly important role in advancing both therapeutic agents and next-generation materials .